![molecular formula C13H10Br2O B173789 1-(Benzyloxy)-3,5-dibromobenzene CAS No. 128924-01-6](/img/structure/B173789.png)
1-(Benzyloxy)-3,5-dibromobenzene
Overview
Description
Synthesis Analysis
This involves the methods and procedures used to create the compound. It often includes the starting materials, the type of reaction, and the conditions under which the reaction is carried out .Molecular Structure Analysis
This refers to the arrangement of atoms within the molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine molecular structure .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes identifying the products of the reaction and understanding the mechanism of the reaction .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, and reactivity. These properties can often be found in chemical databases or determined experimentally .Scientific Research Applications
Synthesis and Chemical Applications
Synthesis of Various Derivatives : 1-(Benzyloxy)-3,5-dibromobenzene serves as a precursor in synthesizing various organic derivatives. It is notably used in reactions based on benzynes' intermediate formation, such as in the synthesis of 1,2-Dibromo-3-iodobenzene and related compounds (Diemer, Leroux, & Colobert, 2011).
Pharmaceutical Development : This compound is involved in developing antimitotic agents, such as the LP-261 compound, which shows efficacy in cell viability and proliferation assays. Its role as a scaffold in synthesizing trisubstituted phenyl compounds is crucial in this context (Shetty et al., 2011).
Formation of Benzyne Intermediate : In polarographic studies, derivatives like this compound have been found to form intermediates that lead to benzyne, a reactive intermediate in organic chemistry (Wawzonek & Wagenknecht, 1964).
Organic Synthesis Intermediates : It is a key intermediate in synthesizing 1,4-diethynyl-2,5-bis-nonyloxy-benzene, proving its versatility in organic synthesis (Luo Chun-hua, 2007).
Structural Changes in Luminescent Complexes : The compound is used to study the structural changes in luminescent organic complexes, providing insights into intermolecular interactions (Basuroy et al., 2017).
Electron Transfer Studies : Its derivatives play a role in studying electron transfer, particularly in the context of quantum interference, which is significant in understanding molecular electronics (Patoux et al., 1997).
Metalation Processes : The compound is involved in regiospecific metalation studies, which are fundamental in organic synthesis (Luliński & Serwatowski, 2003).
Synthesis of Resveratrol : It acts as an intermediate in synthesizing resveratrol, a compound with significant interest due to its potential health benefits (Wei Yun-yang, 2008).
Electrochemical Properties in Hydrogenase Models : The compound is crucial in synthesizing benzyloxy-functionalized complexes relevant to hydrogenases' active sites, which are key in bioinorganic chemistry (Song et al., 2012).
Polymer Synthesis : It is used in the synthesis of amphiphilic polyphenylenes, which have applications in material science (Kandre et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,3-dibromo-5-phenylmethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Br2O/c14-11-6-12(15)8-13(7-11)16-9-10-4-2-1-3-5-10/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CROMNVSVLZKBEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=CC(=C2)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Br2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201289063 | |
Record name | 1,3-Dibromo-5-(phenylmethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201289063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
128924-01-6 | |
Record name | 1,3-Dibromo-5-(phenylmethoxy)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=128924-01-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Dibromo-5-(phenylmethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201289063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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